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Introduction

Bradykinin receptors, belonging to the G-protein coupled receptor (GPCR) superfamily, are
integral to various physiological and pathological processes, including inflammation, pain, and
vasodilation.[1] The bradykinin B2 receptor is constitutively expressed in a multitude of tissues
and mediates the majority of the acute physiological responses to bradykinin.[2] This makes
the B2 receptor a prime therapeutic target for a range of disorders. Anatibant (also known as
LF16-0687Ms) is a potent and selective, non-peptide antagonist of the Bradykinin B2 receptor.
[3][4] These application notes provide a detailed protocol for a competitive radioligand binding
assay to determine the binding affinity of test compounds, such as Anatibant, to the human
Bradykinin B2 receptor.

Bradykinin B2 Receptor Signaling Pathway

Upon activation by its endogenous ligand bradykinin, the B2 receptor couples to Gag and Gai
proteins.[4] Activation of Gaq stimulates phospholipase C (PLC), leading to the generation of
inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in an increase in
intracellular calcium levels and the activation of Protein Kinase C (PKC). Concurrently, coupling
to Gai leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (CAMP)
levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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